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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical solvents, both isopropyl alcohol (IPA) and acetone hold prominent
positions due to their versatile solvent properties and wide-ranging applications. This guide
provides an objective comparison of their performance, supported by experimental data, to aid
in solvent selection for various research, development, and manufacturing processes.

Physical and Chemical Properties: A Head-to-Head
Comparison

A fundamental understanding of the physicochemical properties of a solvent is crucial for its
appropriate application. The following table summarizes the key properties of isopropyl alcohol
and acetone.
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Property Isopropyl Alcohol Acetone
Chemical Formula C3HsO[1] CsHeO[1][2]
Molecular Weight 60.1 g/mol 58.08 g/mol
Appearance Colorless liquid Colorless liquid[2]
Odor Pungent, alcoholic Pungent, fruity[2]
Boiling Point 82.6 °C 56.08 °C[2]
Melting Point -89 °C -94.9 °C[2]
Density 0.786 g/cm3 (at 20 °C) 0.7845 g/cm? (at 25 °C)[2]
Solubility in Water Miscible Miscible[2]

Flash Point 12 °C -20 °C
Autoignition Temperature 399 °C 465 °C

Solvent Performance: A Data-Driven Analysis

The efficacy of a solvent is determined by its ability to dissolve a solute. Both isopropyl alcohol
and acetone are effective solvents for a wide array of organic compounds.[1] Acetone, being a
polar aprotic solvent, is generally a more powerful solvent for many organic materials.[3][4]
Isopropyl alcohol, a polar protic solvent, also exhibits excellent solvency for non-polar
compounds.[3]

Solubility of Common Pharmaceutical Compounds

The choice of solvent is critical in the pharmaceutical industry for processes such as drug
formulation, purification, and analysis. The following table provides a qualitative overview of the
solubility of select pharmaceuticals in isopropyl alcohol and acetone.
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Compound Isopropyl Alcohol Acetone

Vanillin Soluble Freely Soluble
Salicylic Acid Soluble Freely Soluble
Menthol Very Soluble Very Soluble
Caffeine Sparingly Soluble Sparingly Soluble

Data compiled from various sources indicating general solubility characteristics.

Experimental Protocols

To provide a framework for empirical comparison, detailed methodologies for key experiments

are outlined below.

Experiment 1: Determination of Solubility of a Solid

Compound

This protocol details the steps to quantitatively determine the solubility of a solid compound in

both isopropyl alcohol and acetone.

Objective: To determine the mass of a solid solute that can be dissolved in 100 g of isopropyl

alcohol and acetone at a specific temperature.

Materials:

Solid compound (e.g., salicylic acid)

Isopropy! alcohol (anhydrous)

Acetone (anhydrous)

Erlenmeyer flasks with stoppers (125 mL)

Magnetic stirrer and stir bars

Water bath with temperature control
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Analytical balance

Filter paper and funnel

Evaporating dishes

Oven

Procedure:

o Accurately weigh approximately 10 g of the solid compound into each of two Erlenmeyer
flasks.

o Add 50 mL of isopropyl alcohol to the first flask and 50 mL of acetone to the second flask.
o Place the flasks in a temperature-controlled water bath set to 25°C.

 Stir the mixtures using a magnetic stirrer for 24 hours to ensure equilibrium is reached.
 After 24 hours, stop stirring and allow the undissolved solid to settle.

o Carefully filter each solution into a pre-weighed evaporating dish.

o Gently heat the evaporating dishes in an oven at a temperature below the boiling point of the
respective solvent to evaporate the solvent completely.

e Once the solvent is evaporated, cool the evaporating dishes in a desiccator and weigh them.
e Calculate the mass of the dissolved solid in each solvent.

o Express the solubility as grams of solute per 100 g of solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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